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Compound of Interest

Compound Name:
3,5-Dibromo-4-

methoxybenzaldehyde

Cat. No.: B172391 Get Quote

CAS Number: 108940-96-1

This document serves as an in-depth technical resource for researchers, scientists, and drug

development professionals interested in 3,5-Dibromo-4-methoxybenzaldehyde. It covers the

compound's physicochemical properties, synthesis, spectroscopic analysis, key reactions, and

biological activities, with a focus on its application as a versatile chemical intermediate.

Physicochemical and Safety Data
3,5-Dibromo-4-methoxybenzaldehyde is a halogenated aromatic aldehyde. The bromine and

methoxy substituents significantly influence the electronic nature and reactivity of the

benzaldehyde core, making it a valuable building block in organic synthesis.

Table 1: Physicochemical Properties of 3,5-Dibromo-4-methoxybenzaldehyde
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Property Value Reference(s)

CAS Number 108940-96-1 [1][2]

Molecular Formula C₈H₆Br₂O₂ [1][2]

Molecular Weight 293.94 g/mol [1][2]

Melting Point 90-91 °C [2]

Boiling Point 332 °C [1][2]

Flash Point 90 °C [1]

IUPAC Name
3,5-dibromo-4-

methoxybenzaldehyde
[2]

SMILES
COC1=C(C=C(C=C1Br)C=O)B

r
[1]

Table 2: GHS Hazard and Precautionary Statements

Classification Code Statement Reference(s)

Hazard Statements H290
May be corrosive to

metals.
[1]

H302 Harmful if swallowed. [1]

H314

Causes severe skin

burns and eye

damage.

[1]

Precautionary

Statements
P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[1]

P301+P330+P331

IF SWALLOWED:

Rinse mouth. Do NOT

induce vomiting.

[1]
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Note: Safety information should always be confirmed by consulting a current Safety Data Sheet

(SDS) before handling the chemical.

Synthesis and Experimental Protocols
While a specific published protocol for 3,5-Dibromo-4-methoxybenzaldehyde is not readily

available, a reliable two-step synthetic route can be proposed based on established chemical

transformations: the bromination of a phenolic precursor followed by methylation.

4-Hydroxybenzaldehyde

3,5-Dibromo-4-
hydroxybenzaldehyde Step 1:

 Bromination 

3,5-Dibromo-4-
methoxybenzaldehyde

 Step 2:
 Methylation 

Br₂, Solvent
(e.g., Dichloroethane)

Methylating Agent
(e.g., (CH₃)₂SO₄), Base

Wittig Reaction

3,5-Dibromo-4-
methoxybenzaldehyde

Alkene Product
 C=C bond
 formation 

Phosphonium Ylide
(Ph₃P=CHR)

 C=C bond
 formation 

Triphenylphosphine
oxide
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Hypothesized Antibacterial Mechanism

3,5-Dibromo-4-
methoxybenzaldehyde

Bacterial Cell
Membrane

 Targets 

Increased Membrane
Permeability

 Disruption leads to 

Leakage of
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Bacterial
Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to 3,5-Dibromo-4-
methoxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172391#3-5-dibromo-4-methoxybenzaldehyde-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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